Cas no 84539-40-2 (3-Bromo-4-(dimethylamino)pyridine 1-oxide)

• Product Name: 3-Bromo-4-(dimethylamino)pyridine 1-oxide
• CAS No: 84539-40-2
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 1094059
• PubChem ID: 13098202
• Update Time: 2025-04-20

3-Bromo-4-(dimethylamino)pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(dimethylamino)pyridine 1-oxide
• 3-bromo-N,N-dimethyl-1-oxidopyridin-1-ium-4-amine
• 84539-40-2
• AKOS022188702

• Inchi： 1S/C7H9BrN2O/c1-9(2)7-3-4-10(11)5-6(7)8/h3-5H,1-2H3
• InChI Key： UQKZKHKUBGLPHK-UHFFFAOYSA-N
• SMILES： BrC1C=[N+](C=CC=1N(C)C)[O-]

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 28.7Ų